Cas no 1214332-66-7 (2,2'-Difluoro-6-nitrobiphenyl)

• Product Name: 2,2'-Difluoro-6-nitrobiphenyl
• CAS No: 1214332-66-7
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 5000250
• Update Time: 2025-06-11

2,2'-Difluoro-6-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-difluoro-6-nitrobiphenyl
• 2,2'-Difluoro-6-nitro-1,1'-biphenyl
• 1-fluoro-2-(2-fluorophenyl)-3-nitrobenzene
• 2,2'-Difluoro-6-nitrobiphenyl

• Inchi： 1S/C12H7F2NO2/c13-9-5-2-1-4-8(9)12-10(14)6-3-7-11(12)15(16)17/h1-7H
• InChI Key： VVSNMUNFUDFEIY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC=CC=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8

Additional information on 2,2'-Difluoro-6-nitrobiphenyl

Comprehensive Overview of 2,2'-Difluoro-6-nitrobiphenyl (CAS No. 1214332-66-7): Properties, Applications, and Industry Insights

The chemical compound 2,2'-Difluoro-6-nitrobiphenyl (CAS No. 1214332-66-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its biphenyl core and functionalized with nitro and fluoro substituents, this compound exhibits unique electronic and steric properties, making it valuable for advanced applications. Researchers frequently search for terms like "2,2'-Difluoro-6-nitrobiphenyl synthesis" or "CAS 1214332-66-7 applications", reflecting its relevance in modern chemistry.

One of the most intriguing aspects of 2,2'-Difluoro-6-nitrobiphenyl is its role in drug discovery. The nitro group serves as a versatile intermediate for further chemical modifications, while the fluoro atoms enhance metabolic stability—a critical factor in designing bioactive molecules. Recent studies highlight its potential in kinase inhibitor development, a hot topic in oncology research. Searches for "fluoro-nitrobiphenyl derivatives in medicine" or "1214332-66-7 solubility data" underscore the compound's practical utility.

From a structural perspective, the biphenyl scaffold of this compound allows for π-conjugation, which is exploited in organic electronics. The electron-withdrawing nitro and fluoro groups influence charge transport properties, making it a candidate for OLED materials or photovoltaic devices. Industry professionals often query "2,2'-Difluoro-6-nitrobiphenyl conductivity" or "CAS 1214332-66-7 in optoelectronics", aligning with the growing demand for sustainable energy solutions.

Environmental and regulatory considerations are also pivotal. While 2,2'-Difluoro-6-nitrobiphenyl is not classified as hazardous under standard guidelines, its handling requires adherence to green chemistry principles. Laboratories prioritize searches like "1214332-66-7 safety protocols" or "eco-friendly synthesis of nitrobiphenyls", reflecting the shift toward sustainable practices. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, with datasets often shared in open-access repositories.

In summary, 2,2'-Difluoro-6-nitrobiphenyl (CAS No. 1214332-66-7) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its dual functionality (nitro and fluoro) and rigid biphenyl backbone offer a versatile platform for innovation. As research trends evolve, queries such as "1214332-66-7 patent landscape" or "nitrobiphenyl derivatives market trends" will continue to shape its trajectory in science and industry.